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Compound of Interest

Compound Name: 2,3-Dibromo-2,3-dimethylbutane

Cat. No.: B1580558 Get Quote

This technical guide provides a detailed overview of the International Union of Pure and

Applied Chemistry (IUPAC) nomenclature for all vicinal dibromide isomers with the molecular

formula C6H12Br2. This document is intended for researchers, scientists, and professionals in

the field of drug development who require a precise understanding of the structural diversity

and systematic naming of these halogenated hydrocarbons.

Introduction to Vicinal Dibromides and IUPAC
Nomenclature
Vicinal dibromides are organic compounds containing two bromine atoms attached to adjacent

carbon atoms. The systematic naming of these compounds follows the IUPAC rules of

nomenclature, which ensure that each distinct compound has a unique and unambiguous

name. The process involves identifying the longest continuous carbon chain (the parent

alkane), numbering the chain to give the bromine substituents the lowest possible locants, and

specifying the positions of the bromine atoms.

The molecular formula C6H12Br2 corresponds to a saturated acyclic alkane structure with two

bromine atoms. There are twelve constitutional isomers for vicinal dibromides of this formula,

each with a unique IUPAC name.

Constitutional Isomers of C6H12Br2 Vicinal
Dibromides
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The constitutional isomers are categorized based on their carbon skeleton. For a six-carbon

alkane, the possible skeletons are hexane, methylpentane, and dimethylbutane.

Data Presentation: IUPAC Names of C6H12Br2 Vicinal Dibromide Isomers

The following table summarizes all constitutional isomers of vicinal dibromides with the formula

C6H12Br2, along with their systematic IUPAC names.

Carbon Skeleton IUPAC Name

Hexane 1,2-Dibromohexane[1][2][3]

2,3-Dibromohexane[4][5][6][7][8]

3,4-Dibromohexane[9][10][11][12]

Methylpentane 1,2-Dibromo-2-methylpentane

1,2-Dibromo-3-methylpentane[13]

1,2-Dibromo-4-methylpentane[14][15][16]

2,3-Dibromo-2-methylpentane[17][18]

2,3-Dibromo-3-methylpentane[19][20]

2,3-Dibromo-4-methylpentane[21]

Dimethylbutane 1,2-Dibromo-2,3-dimethylbutane[22][23][24]

1,2-Dibromo-3,3-dimethylbutane[25][26][27][28]

2,3-Dibromo-2,3-dimethylbutane[29][30][31]

Stereoisomerism in C6H12Br2 Vicinal Dibromides
Many of the constitutional isomers listed above possess chiral centers, leading to the existence

of stereoisomers (enantiomers and diastereomers). A thorough understanding of the

stereochemistry is crucial for applications in stereospecific synthesis and drug development.

Chiral Centers: A carbon atom is chiral if it is bonded to four different groups.
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Enantiomers: Stereoisomers that are non-superimposable mirror images of each other.

Diastereomers: Stereoisomers that are not mirror images of each other. This occurs when a

molecule has two or more stereocenters.

Meso Compounds: Achiral compounds that have chiral centers and a plane of symmetry.

For example, 2,3-dibromohexane has two chiral centers (at C2 and C3) and therefore exists as

two pairs of enantiomers.[4][5] Similarly, 3,4-dibromohexane has two chiral centers and can

exist as enantiomeric pairs and a meso form.[9][11] The precise stereochemistry is designated

using the (R/S) notation in the IUPAC name, such as (2R,3R)-2,3-dibromohexane.[4]

Experimental Protocols
The determination of IUPAC names is a theoretical process based on established

nomenclature rules. As such, experimental protocols for synthesis or analysis are not directly

relevant to the scope of this guide, which focuses on nomenclature. The synthesis of these

compounds, however, typically involves the bromination of the corresponding alkene.

Visualization of Isomeric Relationships
To illustrate the logical relationship between the different constitutional isomers, the following

diagram classifies them based on their parent carbon skeleton.
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Classification of C6H12Br2 Vicinal Dibromide Isomers

Hexane-based Isomers Methylpentane-based Isomers Dimethylbutane-based Isomers

C6H12Br2 Vicinal Dibromides

Hexane Skeleton Methylpentane Skeleton Dimethylbutane Skeleton

1,2-Dibromohexane 2,3-Dibromohexane 3,4-Dibromohexane 1,2-Dibromo-2-methylpentane 1,2-Dibromo-3-methylpentane 1,2-Dibromo-4-methylpentane 2,3-Dibromo-2-methylpentane 2,3-Dibromo-3-methylpentane 2,3-Dibromo-4-methylpentane 1,2-Dibromo-2,3-dimethylbutane 1,2-Dibromo-3,3-dimethylbutane 2,3-Dibromo-2,3-dimethylbutane

Click to download full resolution via product page

Caption: Isomeric classification of C6H12Br2 vicinal dibromides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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